![molecular formula C16H19NO2 B1345443 2-(4-Hexylbenzoyl)oxazole CAS No. 898760-13-9](/img/structure/B1345443.png)
2-(4-Hexylbenzoyl)oxazole
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Overview
Description
2-(4-Hexylbenzoyl)oxazole is a chemical compound with the CAS Number: 898760-13-9. Its molecular weight is 257.33 and its IUPAC name is (4-hexylphenyl) (1,3-oxazol-2-yl)methanone . It is a type of oxazole, which is a heterocyclic compound containing a five-membered aromatic ring with one oxygen atom, one nitrogen atom, and three carbon atoms .
Synthesis Analysis
The synthesis of oxazole derivatives has been a field of interest for many years due to their wide spectrum of biological activities . The van Leusen reaction, based on tosylmethylisocyanides (TosMICs), is one of the most appropriate strategies to prepare oxazole-based medicinal compounds .Molecular Structure Analysis
Oxazoles are doubly unsaturated 5-membered rings having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between . The structure of 2-(4-Hexylbenzoyl)oxazole contains 40 bonds in total, including 21 non-H bonds, 12 multiple bonds, 8 rotatable bonds, 1 double bond, and 11 aromatic bonds .Chemical Reactions Analysis
Oxazoles undergo various reactions, including 1,2- and 1,4-cycloaddition, aromatic substitution, and nucleophilic addition leading to cleavage of the heterocyclic ring . The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities .Scientific Research Applications
Organic Synthesis
“2-(4-Hexylbenzoyl)oxazole” is used in organic synthesis . It’s a key component in the development of efficient and eco-friendly catalytic systems for the preparation of thiazole derivatives .
Pharmaceutical Chemistry
Oxazoles, including “2-(4-Hexylbenzoyl)oxazole”, are an important class of biologically active compounds in pharmaceutical chemistry . They are considered as the main structure of many biologically active compounds .
Magnetic Nanocomposites
In the field of magnetic nanocomposites, “2-(4-Hexylbenzoyl)oxazole” has been used in the synthesis of various derivatives of oxazoles . Magnetic nanocatalysts have high stability and their surface can be easily modified .
Biological Activities
Oxazole derivatives, including “2-(4-Hexylbenzoyl)oxazole”, have been shown to exhibit a broad range of pharmacological properties, including antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory activities .
Drug Discovery
The presence of an oxazole ring in drugs is often associated with their ability to bind to specific biological targets and exert their therapeutic effects . “2-(4-Hexylbenzoyl)oxazole” is a common structural motif found in many drugs and bioactive molecules .
Antibacterial Potential
“2-(4-Hexylbenzoyl)oxazole” has been used in the synthesis of heterocyclic derivatives with antibacterial potential against various organisms .
Safety and Hazards
Future Directions
Oxazole-based molecules have been gaining attention in recent times due to their increasing importance in the field of medicinal chemistry . The synthesis of oxazole-containing molecules utilizing the van Leusen oxazole synthesis is a promising area of research, aiming to discover potential oxazole-based medicinal compounds .
Mechanism of Action
Target of Action
Oxazole derivatives, in general, have been found to interact with various enzymes and receptors in biological systems . The specific targets can vary depending on the substitution pattern in the oxazole derivatives .
Mode of Action
Nevertheless, oxazole derivatives are known for their ability to bind with biological systems via numerous non-covalent interactions . The specific interactions and resulting changes would depend on the exact nature of the targets and the environment in which the compound is acting.
Biochemical Pathways
Oxazole derivatives have been associated with a wide range of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant properties . Each of these activities likely involves different biochemical pathways and downstream effects.
Result of Action
Given the broad range of biological activities associated with oxazole derivatives , it can be inferred that the compound may have diverse molecular and cellular effects depending on the specific targets and pathways it interacts with.
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of oxazole derivatives .
properties
IUPAC Name |
(4-hexylphenyl)-(1,3-oxazol-2-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO2/c1-2-3-4-5-6-13-7-9-14(10-8-13)15(18)16-17-11-12-19-16/h7-12H,2-6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEGGMCLDNBNKTL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC1=CC=C(C=C1)C(=O)C2=NC=CO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50642095 |
Source
|
Record name | (4-Hexylphenyl)(1,3-oxazol-2-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50642095 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898760-13-9 |
Source
|
Record name | (4-Hexylphenyl)-2-oxazolylmethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898760-13-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (4-Hexylphenyl)(1,3-oxazol-2-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50642095 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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